Cas no 153780-28-0 (Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester)

• Product Name: Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester
• CAS No: 153780-28-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD20922022
• CID: 1037402
• PubChem ID: 22566021
• Update Time: 2025-10-28

Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl pyrrolo[1,2-a]pyrazine-3-carboxylate
• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid ethyl ester
• SCHEMBL5917827
• ZOBLABAFRMQDQS-UHFFFAOYSA-N
• SB33854
• DB-370518
• DTXSID80626520
• 153780-28-0
• Ethylpyrrolo[1,2-a]pyrazine-3-carboxylate
• CS-0342329
• MFCD20922022
• Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester

• MDL： MFCD20922022
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)9-7-12-5-3-4-8(12)6-11-9/h3-7H,2H2,1H3
• InChI Key： ZOBLABAFRMQDQS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN2C=CC=C2C=N1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3

Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Pyrrolo1,2-apyrazine-3-carboxylic Acid ethyl ester

Pyrrolo[1,2-a]pyrazine-3-carboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 153780-28-0, known as Pyrrolo[1,2-a]pyrazine-3-carboxylic Acid Ethyl Ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique ring structures containing atoms other than carbon, such as nitrogen or oxygen. The pyrrolo[1,2-a]pyrazine core of this molecule is a bicyclic structure that combines a pyrrole ring fused with a pyrazine ring, creating a highly conjugated system that imparts interesting electronic properties.

The carboxylic acid ethyl ester functional group attached to the pyrrolo[1,2-a]pyrazine core adds versatility to the molecule. This functional group is commonly used in organic synthesis as a protecting group for carboxylic acids or as an intermediate in the preparation of other compounds. The ester group can undergo various transformations, such as hydrolysis to yield the corresponding carboxylic acid or further reactions to form amides or other derivatives.

Recent studies have highlighted the potential of pyrrolo[1,2-a]pyrazine derivatives in various applications. For instance, researchers have explored their use in the development of advanced materials for optoelectronic devices. The conjugated π-system of these compounds enables them to exhibit strong absorption in the visible region, making them suitable candidates for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the presence of nitrogen atoms in the heterocyclic ring enhances the molecule's electron-withdrawing properties, which can be advantageous in designing materials with tailored electronic characteristics.

In the realm of drug discovery, pyrrolo[1,2-a]pyrazine derivatives have shown promise as potential therapeutic agents. Recent research has focused on their ability to modulate cellular signaling pathways and interact with key proteins involved in disease processes. For example, certain derivatives have demonstrated inhibitory activity against enzymes associated with cancer and inflammatory diseases. The ethyl ester functionality may play a role in enhancing the bioavailability of these compounds, making them more suitable for pharmacological applications.

The synthesis of Pyrrolo[1,2-a]pyrazine-3-carboxylic Acid Ethyl Ester typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions to form the bicyclic structure. Subsequent functionalization steps are then employed to introduce the carboxylic acid ethyl ester group. These synthetic methods are often optimized based on yields and purity considerations.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies have shown that pyrrolo[1,2-a]pyrazine derivatives exhibit varying degrees of stability under different environmental conditions. However, further research is needed to fully characterize their biodegradation pathways and potential impact on ecosystems.

In conclusion, Pyrrolo[1,2-a]pyrazine-3-carboxylic Acid Ethyl Ester (CAS No. 153780-28-0) is a versatile compound with intriguing properties that make it a valuable subject for both academic research and industrial applications. Its unique structure and functional groups provide a foundation for exploring new materials and therapeutic agents while offering opportunities for innovation across multiple disciplines.